Cas no 2229435-89-4 (3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine)

• Product Name: 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine
• CAS No: 2229435-89-4
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 5928607
• PubChem ID: 165867396
• Update Time: 2025-06-20

3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine
• 2229435-89-4
• 3-[3-chloro-4-(difluoromethoxy)phenoxy]pyrrolidine
• EN300-1971405

• Inchi： 1S/C11H12ClF2NO2/c12-9-5-7(16-8-3-4-15-6-8)1-2-10(9)17-11(13)14/h1-2,5,8,11,15H,3-4,6H2
• InChI Key： XFFRRYMKTZTWCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1CNCC1)OC(F)F

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine

Introduction to 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine (CAS No. 2229435-89-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine (CAS No. 2229435-89-4) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features—including a chloro-substituted phenoxypyrrolidine core and a difluoromethoxy functional group—has emerged as a promising scaffold for the development of novel therapeutic agents. Its molecular architecture not only imparts distinct physicochemical properties but also opens up diverse avenues for exploration in drug discovery and molecular interactions.

Recent advancements in the field have highlighted the potential of 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine as a key intermediate in the synthesis of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (difluoromethoxy) groups on the aromatic ring creates a unique electronic environment, which can modulate the reactivity and binding affinity of the compound towards biological targets. This balance between steric hindrance and electronic effects makes it an attractive candidate for further derivatization and optimization.

In the realm of medicinal chemistry, the phenoxypyrrolidine scaffold has been extensively studied for its ability to interact with various biological receptors and enzymes. Notably, derivatives of this scaffold have shown promise in inhibiting enzymes involved in metabolic pathways, making them relevant for treating conditions such as diabetes, obesity, and cardiovascular diseases. The chloro and difluoromethoxy substituents further enhance the pharmacological potential by improving metabolic stability, lipophilicity, and target specificity.

One particularly intriguing aspect of 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the structural versatility of this compound, researchers have been able to design molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes. This has been achieved through careful modulation of the substituents on the phenoxypyrrolidine ring, which can fine-tune both binding affinity and selectivity.

Another area where 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine has made significant contributions is in the development of antiviral agents. The increasing prevalence of resistant viral strains has necessitated the discovery of novel therapeutic strategies. The unique chemical properties of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Additionally, its ability to cross cell membranes makes it an ideal candidate for systemic delivery, ensuring broad-spectrum antiviral activity.

The synthesis of 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the 3-position introduces electrophilic reactivity, enabling further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the difluoromethoxy group at the 4-position can be achieved through halogen-metal exchange followed by methoxylation, showcasing the compound's adaptability to diverse synthetic methodologies.

From a computational chemistry perspective, 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how subtle changes in its structure can enhance binding affinity and selectivity. For instance, computational analysis has revealed that optimizing the spatial arrangement of substituents can improve receptor binding by minimizing steric clashes while maximizing hydrogen bonding interactions.

The pharmacokinetic profile of 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits favorable solubility characteristics, which are essential for oral bioavailability. Additionally, its metabolic stability ensures prolonged circulation time within the body, enhancing therapeutic efficacy. These attributes make it an attractive candidate for further clinical development.

In conclusion, 3-3-chloro-4-(difluoromethoxy)phenoxypyrrolidine (CAS No. 2229435-89-4) stands out as a versatile scaffold with significant potential in drug discovery and molecular medicine. Its unique structural features enable diverse applications across multiple therapeutic areas, including metabolic disorders, cancer therapy, and antiviral treatments. As research continues to uncover new synthetic pathways and pharmacological targets, this compound promises to play an increasingly pivotal role in advancing our understanding of molecular interactions and developing next-generation therapeutics.